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An In-depth Technical Guide to the Safe Handling of Indium Nitride (InN)

Introduction

Indium Nitride (InN) is a semiconductor material with significant potential in optoelectronics

and high-frequency electronics. This guide is intended for researchers, scientists, and

professionals in drug development who may handle InN in laboratory or manufacturing

settings. While Indium Nitride is not currently classified as a hazardous substance under the

Globally Harmonized System (GHS), its toxicological properties have not been thoroughly

investigated.[1][2] Furthermore, related insoluble indium compounds, such as Indium Tin Oxide

(ITO) and Indium Phosphide (InP), have demonstrated significant pulmonary toxicity and

carcinogenic potential in animal studies.[3][4] Therefore, a cautious approach, adhering to strict

safety protocols, is imperative when handling this material. This document provides a

comprehensive overview of the known safety data, handling precautions, and emergency

procedures for Indium Nitride.

Hazard Identification and Classification
Indium Nitride is generally not classified as a dangerous substance.[5][6] However, due to a

lack of comprehensive toxicological data, potential health effects should not be disregarded.[1]

Potential Acute Health Effects:
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Inhalation: May cause respiratory tract irritation, characterized by a dry throat, coughing,

and shortness of breath.[1][5] Prolonged inhalation may be harmful.[7]

Skin Contact: May cause skin irritation, including redness, itching, and inflammation.[1][5]

Eye Contact: May cause eye irritation with symptoms like redness and watering.[1][5]

Ingestion: May be harmful if swallowed, potentially causing nausea and stomach

discomfort.[1][5]

Chronic Health Effects: The chronic health effects of Indium Nitride are not well-

documented.[1] However, prolonged or repeated exposure to other indium compounds has

been linked to serious and sometimes fatal lung disease in workers.[4][8] Animal studies on

compounds like ITO and InP have shown evidence of pulmonary toxicity and carcinogenicity.

[3][4]

Quantitative Safety Data
The following tables summarize the key quantitative data available for Indium Nitride.

Table 1: Physical and Chemical Properties

Property Value Reference

Chemical Formula InN [2][5]

Molecular Weight 128.82 g/mol [2]

CAS Number 25617-98-5 [7]

EC Number 247-130-6 [9]

Appearance Solid, powder [7]

| Flammability | Non-flammable |[9] |

Table 2: Occupational Exposure Limits (OELs)
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Parameter Value Agency/Basis Reference

TLV-TWA (as In) 0.1 mg/m³ ACGIH [2][7]

REL-TWA (as In) 0.1 mg/m³ NIOSH [2][7]

PEL (as In) 0.1 mg/m³ California OSHA [7]

| Biological Exposure Index (BEI) | 1 µg/L of Indium in serum or plasma | ACGIH |[2][7] |

Table 3: Toxicological Data Summary

Effect
Finding for Indium
Nitride

Context from Other
Insoluble Indium
Compounds

Reference

Acute Toxicity
Not known; data is
lacking.[7]

N/A [7]

Carcinogenicity

Not listed as a

carcinogen by IARC,

NTP, or OSHA.[2][7]

InP is evaluated as

"probably

carcinogenic to

humans (Group 2A)"

and ITO as "possibly

carcinogenic to

humans (Group 2B)"

by IARC based on

animal studies.

[4]

| Target Organ Effects | One source lists bone marrow as a target organ.[5] | Lungs are a

primary target for insoluble indium compounds like ITO, InAs, and InP. Kidney and testicular

damage have also been observed in animal studies. |[3][4] |

Experimental Protocols and Methodologies
Specific experimental protocols for the toxicological assessment of Indium Nitride are not

detailed in publicly available safety data sheets. However, the health hazards associated with
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related indium compounds have been evaluated using established methodologies in animal

studies. These studies provide a framework for understanding the potential risks of InN.

Long-Term Inhalation Studies: The carcinogenic potential of compounds like Indium

Phosphide (InP) and Indium Tin Oxide (ITO) was evaluated through long-term inhalation

studies.[3][4] For example, studies on ITO involved exposing F344 rats and B6C3F1 mice to

grinding powder at various concentrations (e.g., 0.01, 0.03, 0.1 mg/m³) for 6 hours per day, 5

days a week, over a two-year period.[3]

Intratracheal Instillation: To study pulmonary toxicity, some experiments have utilized

intratracheal instillations. In one such study, hamsters were administered 8 mg/kg of Indium

Arsenide (InAs) twice weekly for 7 weeks to assess lung damage.[3]

Particle Size and Composition Analysis: Research has also focused on how particle size and

chemical composition affect toxicity. In one study, rats were exposed via inhalation to

different sizes of indium oxide (IO) and nano-sized ITO to compare their effects on

respiratory function and histopathology.[10]

These methodologies underscore the importance of controlling airborne particles and

minimizing inhalation exposure when working with any insoluble indium compound, including

Indium Nitride.

Handling and Storage Precautions
Adherence to strict handling and storage protocols is essential to minimize exposure.

Engineering Controls: Work with Indium Nitride should be conducted in areas with adequate

ventilation. The use of process enclosures or local exhaust ventilation is recommended to

maintain airborne levels below the established exposure limits.[7][11]

Personal Protective Equipment (PPE):

Respiratory Protection: If engineering controls are insufficient or during tasks that may

generate dust, a NIOSH-approved N95 (US) or P1 (EN 143) dust mask should be used.[5]

[12]
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Hand Protection: Handle with impervious gloves inspected prior to use.[2][5]

Contaminated gloves should be disposed of properly.[2]

Eye Protection: Use safety glasses or shields tested and approved under government

standards such as NIOSH (US) or EN 166 (EU).[2][5]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1][13]

Hygiene Practices: Do not eat, drink, or use tobacco products in the work area.[1] Wash

hands thoroughly after handling the material.[1][7] Do not blow dust off clothing with

compressed air.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials.[2][6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/490628?userType=undefined
https://datasheets.scbt.com/sc-235359.pdf
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/490628?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/490628?userType=undefined
https://datasheets.scbt.com/sc-235359.pdf
https://www.scm-inc.com/wp-content/uploads/2022/06/Indium-nitride-InN-SDS.pdf
https://aksci.com/sds/8303CA_SDS.pdf
https://www.scm-inc.com/wp-content/uploads/2022/06/Indium-nitride-InN-SDS.pdf
https://www.scm-inc.com/wp-content/uploads/2022/06/Indium-nitride-InN-SDS.pdf
https://www.materion.com/en/resources/environmental-health-safety/safety-data-sheets/DownloadSds?sdsId=1KY_INDIUM%20NITRIDE_SDS-US_English.pdf
https://www.scm-inc.com/wp-content/uploads/2022/06/Indium-nitride-InN-SDS.pdf
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/490628?userType=undefined
https://www.lookchem.com/msds/3617/25617-98-5_Indium%20nitride%20(InN).html
https://www.materion.com/en/resources/environmental-health-safety/safety-data-sheets/DownloadSds?sdsId=1KY_INDIUM%20NITRIDE_SDS-US_English.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Material Handling

Post-Handling

Begin Work with InN

Assess Engineering Controls
(e.g., Fume Hood, LEV)

Select & Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Handle InN
(Minimize dust generation)

Clean Work Area
(Wet wipe or HEPA vacuum)

Store InN in Tightly
Sealed Container

Dispose of Contaminated Waste
(Gloves, wipes, etc.)

Wash Hands Thoroughly

End Work
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Emergency Event
(Spill or Exposure)

Spill?

Isolate Area &
Ensure Ventilation

 Yes 

Move to Safety
(Fresh Air, Eyewash,

Safety Shower)

 No 
(Personal Exposure)

Don Emergency PPE
(Respirator, Gloves)

Clean Spill
(Use HEPA Vacuum,

Avoid Dust)

Package Waste for
Proper Disposal

Report Incident

Administer First Aid
(per SDS)

Remove Contaminated
Clothing

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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